D-myo-Inositol-1,3-diphosphate (sodium salt)
D-myo-Inositol-1,3-diphosphate (sodium salt)
D-myo-Inositol-1,3-phosphate (Ins(1,3)P) is a member of the inositol phosphate (InsP) molecular family that play critical roles as small, soluble second messengers in the transmission of cellular signals. The most studied InsP, Ins(1,4,5)P3 is a second messenger produced in cells by phospholipase C (PLC)-mediated hydrolysis of phosphatidylinositol-4,5-biphosphate. Binding of Ins(1,4,5)P3 to its receptor on the endoplasmic reticulum results in opening of the calcium channels and an increase in intracellular calcium. Ins(1,3)P2 can be dephosphorylated to Ins(1)P by inositol polyphosphate 3-phosphatase and further dephosphorylated to inositol by inositol monophosphatase.
Brand Name:
Vulcanchem
CAS No.:
208584-52-5
VCID:
VC0047272
InChI:
InChI=1S/C6H14O12P2.2Na/c7-1-2(8)5(17-19(11,12)13)4(10)6(3(1)9)18-20(14,15)16;;/h1-10H,(H2,11,12,13)(H2,14,15,16);;/q;2*+1/p-2/t1?,2-,3+,4?,5+,6-;;
SMILES:
C1(C(C(C(C(C1O)OP(=O)(O)[O-])O)OP(=O)(O)[O-])O)O.[Na+].[Na+]
Molecular Formula:
C6H12Na2O12P2
Molecular Weight:
384.077
D-myo-Inositol-1,3-diphosphate (sodium salt)
CAS No.: 208584-52-5
Reference Standards
VCID: VC0047272
Molecular Formula: C6H12Na2O12P2
Molecular Weight: 384.077
| CAS No. | 208584-52-5 |
|---|---|
| Product Name | D-myo-Inositol-1,3-diphosphate (sodium salt) |
| Molecular Formula | C6H12Na2O12P2 |
| Molecular Weight | 384.077 |
| IUPAC Name | disodium;[(1S,2R,4S,5R)-2,3,4,6-tetrahydroxy-5-[hydroxy(oxido)phosphoryl]oxycyclohexyl] hydrogen phosphate |
| Standard InChI | InChI=1S/C6H14O12P2.2Na/c7-1-2(8)5(17-19(11,12)13)4(10)6(3(1)9)18-20(14,15)16;;/h1-10H,(H2,11,12,13)(H2,14,15,16);;/q;2*+1/p-2/t1?,2-,3+,4?,5+,6-;; |
| Standard InChIKey | QGQLGMXVAUVPIQ-MSPDDEDBSA-L |
| SMILES | C1(C(C(C(C(C1O)OP(=O)(O)[O-])O)OP(=O)(O)[O-])O)O.[Na+].[Na+] |
| Description | D-myo-Inositol-1,3-phosphate (Ins(1,3)P) is a member of the inositol phosphate (InsP) molecular family that play critical roles as small, soluble second messengers in the transmission of cellular signals. The most studied InsP, Ins(1,4,5)P3 is a second messenger produced in cells by phospholipase C (PLC)-mediated hydrolysis of phosphatidylinositol-4,5-biphosphate. Binding of Ins(1,4,5)P3 to its receptor on the endoplasmic reticulum results in opening of the calcium channels and an increase in intracellular calcium. Ins(1,3)P2 can be dephosphorylated to Ins(1)P by inositol polyphosphate 3-phosphatase and further dephosphorylated to inositol by inositol monophosphatase. |
| Synonyms | Ins(1,3)-P2 (sodium salt);1,3-IP2 (sodium salt) |
| Reference | 1.Berridge, M.J. Inositol trisphosphate and calcium signalling. Nature 361, 315-325 (1993). |
| PubChem Compound | 52986205 |
| Last Modified | Nov 11 2021 |
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